Cas no 906670-53-9 (Adenosine, N-methyl-2-[4-(4-propoxyphenyl)-1H-1,2,3-triazol-1-yl]-)

Adenosine, N-methyl-2-[4-(4-propoxyphenyl)-1H-1,2,3-triazol-1-yl]- structure
906670-53-9 structure
Product Name:Adenosine, N-methyl-2-[4-(4-propoxyphenyl)-1H-1,2,3-triazol-1-yl]-
CAS No:906670-53-9
MF:C22H26N8O5
MW:482.492443561554
CID:788492
PubChem ID:16094565
Update Time:2025-04-19

Adenosine, N-methyl-2-[4-(4-propoxyphenyl)-1H-1,2,3-triazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, N-methyl-2-[4-(4-propoxyphenyl)-1H-1,2,3-triazol-1-yl]-
    • (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-(methylamino)-2-[4-(4-propoxyphenyl)triazol-1-yl]purin-9-yl]oxolane-3,4-diol
    • N6-methyl-2-[4-(4-propoxyphenyl)-1,2,3-triazol-1-yl]-9-(beta-D-ribofuranosyl)adenine
    • DTXSID50582402
    • (2R,3S,4R,5R)-2-(Hydroxymethyl)-5-(6-(methylamino)-2-(4-(4-propoxyphenyl)-1H-1,2,3-triazol-1-yl)-9H-purin-9-yl)tetrahydrofuran-3,4-diol
    • 906670-53-9
    • N-Methyl-2-[4-(4-propoxyphenyl)-1H-1,2,3-triazol-1-yl]adenosine
    • CHEMBL218505
    • BDBM50199966
    • Inchi: 1S/C22H26N8O5/c1-3-8-34-13-6-4-12(5-7-13)14-9-30(28-27-14)22-25-19(23-2)16-20(26-22)29(11-24-16)21-18(33)17(32)15(10-31)35-21/h4-7,9,11,15,17-18,21,31-33H,3,8,10H2,1-2H3,(H,23,25,26)/t15-,17-,18-,21-/m1/s1
    • InChI Key: HVRTYIRVPBOIOV-QTQZEZTPSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(NC)=NC(N3C=C(C4C=CC(=CC=4)OCCC)N=N3)=NC1=2)O)O

Computed Properties

  • Exact Mass: 482.20261596g/mol
  • Monoisotopic Mass: 482.20261596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 688
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 166Ų

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